![molecular formula C5H4ClN3O B1586017 6-Chloropyrazine-2-carboxamide CAS No. 36070-79-8](/img/structure/B1586017.png)
6-Chloropyrazine-2-carboxamide
Overview
Description
6-Chloropyrazine-2-carboxamide, also known as 6-chloropyrazine-2-carboxylic acid amide, is a heterocyclic organic compound that is widely used in scientific research. It is a highly versatile compound with a wide range of applications, including in medicinal chemistry, organic synthesis, and drug discovery. This compound has been extensively studied and is known to have a wide range of biochemical and physiological effects.
Scientific Research Applications
Antimycobacterial and Antifungal Activities
Research has demonstrated that 6-chloropyrazine-2-carboxamide derivatives possess significant antimycobacterial and antifungal activities. For instance, a study synthesized and evaluated the biological activity of various 5-alkyl-6-(alkylsulfanyl)- and 5-alkyl-6-(arylsulfanyl)pyrazine-2-carboxamides, finding notable antimycobacterial effects against Mycobacterium tuberculosis and antifungal effects against Trichophyton mentagrophytes (Křinková et al., 2002). Similarly, a series of substituted N-benzyl-3-chloropyrazine-2-carboxamides demonstrated effectiveness against various mycobacterial strains, including Mycobacterium tuberculosis (Semelková et al., 2017).
Photosynthesis-Inhibiting Activity
Another area of research interest is the photosynthesis-inhibiting activity of this compound derivatives. A study focused on the synthesis of chlorinated N-phenylpyrazine-2-carboxamides and their ability to inhibit photosynthetic electron transport. The research found significant inhibition effects, particularly with certain compounds like 6-chloro-N-(4-chlorophenyl)pyrazine-2-carboxamide (Doležal et al., 2010).
Synthesis and Biological Evaluation
The synthesis process of these compounds and their biological evaluation also represents a significant area of research. For instance, a study evaluated the synthesis, antimycobacterial, and antifungal activities of substituted pyrazinecarboxamides. This study provided insights into the structure-activity relationships critical for their biological effectiveness (Doležal et al., 2006).
Herbicidal and Abiotic Elicitor Applications
Research into the use of this compound derivatives as herbicides and abiotic elicitors has shown promising results. A study by Doležal et al. (2007) found that certain derivatives effectively inhibited photosynthetic electron transport in spinach chloroplasts and induced flavonoid production in Ononis arvensis callus culture (Doležal et al., 2007).
Spectroscopic Analysis and Molecular Docking Studies
Spectroscopic analysis and molecular docking studies of this compound derivatives offer insight into their molecular structure and potential bioactivity. For example, a study conducted spectroscopic (FT-IR, FT-Raman) analysis and first-order hyperpolarizability and NBO analysis of a specific derivative, providing important information about its molecular properties and reactivity (Bhagyasree et al., 2015).
Mechanism of Action
Target of Action
It is part of the pyrazinecarboxamides class of compounds, which are known to have diverse biological activities .
Mode of Action
It is hypothesized that pyrazinecarboxamides, including 6-Chloropyrazine-2-carboxamide, may interact with their targets, leading to changes that result in their biological activity .
Biochemical Pathways
It is suggested that analogues of pyrazinamide, a similar compound, may disrupt targets in the biosynthesis pathways of nicotinamide adenine dinucleotide (nad) and/or ethylene .
Result of Action
Compounds in the pyrazinecarboxamides class have been associated with antimycobacterial, antifungal, and photosynthesis-inhibiting activity .
Biochemical Analysis
Cellular Effects
Some pyrazine derivatives have shown inhibitory effects on the oxygen evolution rate in spinach chloroplasts . This suggests that 6-Chloropyrazine-2-carboxamide may also influence cellular processes such as cell signaling pathways, gene expression, and cellular metabolism.
Molecular Mechanism
It’s hypothesized that it may disrupt targets in the biosynthesis pathways of nicotinamide adenine dinucleotide (NAD) and/or ethylene
properties
IUPAC Name |
6-chloropyrazine-2-carboxamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4ClN3O/c6-4-2-8-1-3(9-4)5(7)10/h1-2H,(H2,7,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JEERXOCCQAMKAF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=C(C=N1)Cl)C(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4ClN3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00361623 | |
Record name | 6-chloropyrazine-2-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00361623 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.56 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
36070-79-8 | |
Record name | 6-chloropyrazine-2-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00361623 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-chloropyrazine-2-carboxamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What makes 6-chloropyrazine-2-carboxamide derivatives potentially useful for treating tuberculosis?
A1: Tuberculosis (TB), caused by Mycobacterium tuberculosis, is a significant global health concern, further aggravated by the rise of multi-drug resistant strains [, ]. The need for new anti-TB drugs is critical. Research suggests that compounds containing the this compound scaffold show promise as potential anti-TB agents []. While their exact mechanism of action against M. tuberculosis is still under investigation, their structural similarity to other known anti-TB drugs suggests they might interfere with essential bacterial processes.
Q2: How were the this compound derivatives synthesized and characterized in the study?
A2: The researchers synthesized a series of this compound derivatives using a modified approach to avoid using thionyl chloride, a chemical listed under the Chemical Weapons Convention []. Instead, they utilized 2,4,6-trichlorobenzoyl chloride to react with 6-chloropyrazinoic acid, yielding the desired acyl chloride intermediate. This intermediate was then reacted with various anilines to produce diverse this compound derivatives. The structures of these synthesized compounds were confirmed using a combination of spectroscopic techniques, including ¹H NMR, ¹³C NMR, FTIR, and high-resolution mass spectroscopy [].
Q3: How do researchers use computational methods to predict the effectiveness of this compound derivatives against TB?
A3: Molecular docking studies were employed to predict the potential efficacy of this compound derivatives against M. tuberculosis []. These studies computationally simulate the interaction between the synthesized compounds and known TB drug targets. By evaluating the binding affinity and interactions in the virtual environment, researchers can prioritize promising candidates, like 6-chloro-N-octylpyrazine-2-carboxamide, for further experimental validation [].
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